10-(4-Butylphenyl)-10H-phenoxazine

• CAS No.: 713761-15-0
• Molecular Formula: C22H21NO
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 10-(4-butylphenyl)phenoxazine
• InChI: InChI=1S/C22H21NO/c1-2-3-8-17-13-15-18(16-14-17)23-19-9-4-6-11-21(19)24-22-12-7-5-10-20(22)23/h4-7,9-16H,2-3,8H2,1H3
• InChI Key: DMMIIDVHNJDVBW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C3=CC=CC=C3OC4=CC=CC=C42

Description

10-(4-Butylphenyl)-10H-phenoxazine is a useful research compound. Its molecular formula is C22H21NO and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium acetate, tri-o-tolylphosphine and toluene were charged in a three-necked round-bottomed flask, and stirred for 20 minutes at room temperature. Phenoxazine, 1-bromo-4-butylbenzene, sodium t-butoxide and toluene were added, and the mixture was heated in an oil bath and refluxed for 15 hours. After cooling, concentrated hydrochloric acid was added and the mixture was stirred for 1 hour, then, the solution was passed through a neutral alumina column. The column was washed with toluene, and the solvent was removed using a rotary evaporator, to obtain yellow solid. The solid was re-crystallized from toluene/methanol, to obtain N-(4-n-butylphenyl)phenoxazine.